Cas no 2416-40-2 (Benzenemethanol,4,4'-oxybis-, diacetate (9CI))

• Product Name: Benzenemethanol,4,4'-oxybis-, diacetate (9CI)
• CAS No: 2416-40-2
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 274074
• PubChem ID: 75488
• Update Time: 2025-04-19

Benzenemethanol,4,4'-oxybis-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4,4'-oxybis-, diacetate (9CI)
• di(4-acetoxymethylphenyl) ether
• oxybis(benzene-4,1-diylmethanediyl) diacetate
• 4,4'-Oxydibenzyl di(acetate)
• 2416-40-2
• NS00048730
• DTXSID90946988
• EINECS 219-329-8
• {Oxybis[(4,1-phenylene)]methylene} diacetate

• Inchi： 1S/C18H18O5/c1-13(19)21-11-15-3-7-17(8-4-15)23-18-9-5-16(6-10-18)12-22-14(2)20/h3-10H,11-12H2,1-2H3
• InChI Key： WTAFGFANKRIOLT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(COC(C)=O)=CC=1)C1C=CC(COC(C)=O)=CC=1

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.183
• Boiling Point: 409.5°Cat760mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.549
• PSA: 61.83